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Compound of Interest

Compound Name: (2-Ethylphenyl)methanamine

CAS No.: 53759-86-7

Cat. No.: B1280249

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of (2-Ethylphenyl)methanamine, a key chemical

intermediate with applications in pharmaceutical research and organic synthesis. As a

substituted benzylamine, its structural characteristics make it a valuable building block for more

complex molecules. This document will cover its fundamental properties, synthesis, analytical

characterization, and safety protocols, offering a holistic resource for laboratory and

development settings.

Core Compound Identification
(2-Ethylphenyl)methanamine, also known as 2-ethylbenzylamine, is a primary amine

featuring an ethyl group at the ortho position of the phenyl ring. This substitution pattern

influences its steric and electronic properties, which in turn dictates its reactivity and potential

applications.
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Identifier Value Source

CAS Number 53759-86-7 [1][2][3]

Molecular Formula C9H13N [1][3][4]

Molecular Weight 135.21 g/mol [1][2][3]

IUPAC Name (2-ethylphenyl)methanamine [1][3]

Synthesis and Mechanistic Considerations
The synthesis of (2-Ethylphenyl)methanamine typically involves the reduction of a

corresponding nitrile or oxime, or the amination of a benzyl halide. The choice of synthetic

route is often dictated by the availability of starting materials, desired purity, and scalability.

Reductive Amination of 2-Ethylbenzaldehyde
A common and efficient method for the synthesis of (2-Ethylphenyl)methanamine is the

reductive amination of 2-ethylbenzaldehyde. This two-step, one-pot reaction involves the

formation of an imine intermediate, which is then reduced to the desired amine.

Experimental Protocol: Reductive Amination

Imine Formation: 2-Ethylbenzaldehyde is dissolved in a suitable solvent, such as methanol

or ethanol. An excess of ammonia or an ammonia source (e.g., ammonium acetate) is added

to the solution. The reaction is stirred at room temperature to facilitate the formation of the

corresponding imine. The progress of this step can be monitored by techniques like Thin

Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Reduction: Once imine formation is complete, a reducing agent is carefully added to the

reaction mixture. Common choices include sodium borohydride (NaBH4) or catalytic

hydrogenation (e.g., H2 gas with a palladium on carbon catalyst). The choice of reducing

agent is critical; sodium borohydride is often preferred for its mildness and selectivity,

minimizing over-reduction or side reactions. The reduction is typically carried out at a

controlled temperature, often starting at 0°C and slowly warming to room temperature.
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Work-up and Purification: After the reduction is complete, the reaction is quenched, typically

with water or a dilute acid. The product is then extracted into an organic solvent. The organic

layer is washed, dried, and the solvent is removed under reduced pressure. The crude

product is then purified, commonly by distillation under reduced pressure or column

chromatography, to yield pure (2-Ethylphenyl)methanamine.

Logical Flow of Reductive Amination

Start: 2-Ethylbenzaldehyde & Ammonia Source

Imine Formation
(Solvent: Methanol)

Step 1

Reduction
(Reducing Agent: NaBH4)

Step 2

Aqueous Work-up & Extraction

Step 3

Purification
(Distillation or Chromatography)

Step 4

End Product:
(2-Ethylphenyl)methanamine

Click to download full resolution via product page

Caption: Workflow for the synthesis of (2-Ethylphenyl)methanamine via reductive amination.
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Physicochemical and Spectroscopic Data
The physical and spectroscopic properties of (2-Ethylphenyl)methanamine are crucial for its

identification, handling, and use in further reactions.

Property Value

Appearance Colorless to pale yellow liquid

Boiling Point ~210-212 °C (at 760 mmHg)

Density ~0.95 g/cm³

Solubility

Soluble in common organic solvents (e.g.,

ethanol, diethyl ether, dichloromethane). Slightly

soluble in water.

Spectroscopic Data (Predicted and Experimental):

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl

group (a triplet and a quartet), aromatic protons, a singlet for the benzylic CH2 group, and a

broad singlet for the NH2 protons.

¹³C NMR: The carbon NMR spectrum will display distinct peaks for the ethyl carbons, the

aromatic carbons (with substitution patterns influencing their chemical shifts), and the

benzylic carbon.

IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for N-H

stretching of the primary amine (around 3300-3400 cm⁻¹), C-H stretching of the aromatic and

aliphatic groups, and C=C stretching of the aromatic ring.

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound. Fragmentation patterns will likely involve the loss of the

amino group and cleavage at the benzylic position.

Applications in Research and Drug Development
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(2-Ethylphenyl)methanamine serves as a versatile intermediate in the synthesis of a variety

of target molecules, particularly in the pharmaceutical industry. Its primary amine functionality

allows for a wide range of chemical transformations, including:

Amide and Sulfonamide Formation: Reaction with acyl chlorides, anhydrides, or sulfonyl

chlorides to form corresponding amides and sulfonamides, which are common functional

groups in bioactive molecules.

N-Alkylation and N-Arylation: Further functionalization of the amine through reactions with

alkyl or aryl halides to produce secondary or tertiary amines.

Formation of Schiff Bases: Condensation with aldehydes and ketones to form imines, which

can be used in various subsequent reactions or as ligands in coordination chemistry.

The presence of the 2-ethylphenyl moiety can impart specific steric and lipophilic properties to

the final molecule, which can be crucial for modulating biological activity and pharmacokinetic

profiles in drug candidates.

Safety and Handling
As with all chemical reagents, proper safety precautions must be observed when handling (2-
Ethylphenyl)methanamine.

Hazard Identification: This compound is generally considered to be corrosive and may cause

skin and eye irritation or burns. It can also be harmful if inhaled or swallowed.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat. Work in a well-ventilated area or under a

chemical fume hood.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents and acids. Keep the container tightly closed.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
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(2-Ethylphenyl)methanamine is a valuable chemical entity with a well-defined set of

properties and synthetic routes. Its utility as a building block in organic synthesis, particularly in

the context of drug discovery and development, is significant. A thorough understanding of its

chemistry, handling, and analytical characteristics is paramount for its effective and safe use in

a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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